Cas no 1806381-38-3 (1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one)

• Product Name: 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one
• CAS No: 1806381-38-3
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4792780
• Update Time: 2025-06-13

1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one

• Inchi： 1S/C11H12BrClO/c1-2-8-5-10(12)4-3-9(8)6-11(14)7-13/h3-5H,2,6-7H2,1H3
• InChI Key： MZGAINPUTTUHHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(CCl)=O)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one

Research Brief on 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one (CAS: 1806381-38-3): Recent Advances and Applications

The compound 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one (CAS: 1806381-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one as a key building block in the synthesis of novel bioactive molecules. Its unique structural features, including the bromo-ethylphenyl moiety and the chloropropanone group, make it a valuable scaffold for designing compounds with potential therapeutic effects. Researchers have explored its utility in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, leveraging its reactivity and modularity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one via a multi-step protocol involving bromination and chlorination reactions. The authors reported a high yield (85%) and excellent purity, making it a viable candidate for large-scale production. Furthermore, the compound's stability under various conditions was confirmed, which is critical for its application in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one exhibit promising inhibitory effects against specific cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that these compounds interfere with cell cycle progression and induce apoptosis, highlighting their potential as anticancer agents. However, further in vivo studies are required to validate these findings and assess toxicity profiles.

Another area of interest is the compound's application in antimicrobial research. A recent preprint on BioRxiv revealed that structurally modified versions of 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one displayed potent activity against drug-resistant bacterial strains, including MRSA and E. coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic pathways. These findings open new avenues for addressing the global challenge of antibiotic resistance.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one derivatives. Issues such as poor solubility and metabolic instability have been noted in some studies, necessitating further structural modifications. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations and enhance the compound's drug-like properties.

In conclusion, 1-(4-Bromo-2-ethylphenyl)-3-chloropropan-2-one (CAS: 1806381-38-3) represents a promising candidate for drug development, with demonstrated potential in oncology and antimicrobial therapy. Continued research into its synthesis, biological activity, and optimization will be crucial for translating these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the utility of this compound in the pharmaceutical industry.